Cas no 514-46-5 (Tirucallol)

• Product Name: Tirucallol
• CAS No: 514-46-5
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 935340
• PubChem ID: 856
• Update Time: 2025-08-01

Tirucallol Chemical and Physical Properties

Names and Identifiers

• (3beta,13alpha,14beta,17alpha,20S)-lanosta-8,24-dien-3-ol
• lanosta-8,24-dien-3-ol, (3beta,13alpha,14beta,17alpha,20S)-
• Tirucallol
• (+)-Tirucallol
• Kanzuiol
• 20-Epi-Euphol
• MS-27537
• SCHEMBL244737
• (13alpha,14beta,17alpha,20S)-5alpha-Lanosta-8,24-Dien-3beta-Ol
• (3S,5R,10S,13S,14S,17S)-4,4,10,13,14-pentamethyl-17-[(2S)-6-methylhept-5-en-2-yl]-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• CS-0022887
• LMPR0106090001
• AKOS040760105
• 514-46-5
• NSC 403164
• CHEBI:175463
• (20S)-(+)-triucalla-8,24-diene-3beta-ol
• HY-N2556
• (3S,5R,10S,13S,14S,17S)-4,4,10,13,14-pentamethyl-17-((S)-6-methylhept-5-en-2-yl)-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID001317294
• Eupha-8,24-dienol
• NSC403164
• alpha-Eupho;Euphadienol
• FT-0627682
• VS-12323
• NSC-403164
• MFCD00021108
• (3S,5R,10S,13S,14S,17S)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• NSC-36571
• Lanosta-8,24-dien-3-ol
• BCP13215
• 911660-54-3
• 13.alpha.,17.beta.H-Lanosta-8,24-dien-3.beta.-ol
• SY046459
• 5.alpha.-Eupha-8,24-dien-3.beta.-ol
• AKOS025247944
• NS00001937
• CHEMBL4758980
• FT-0775703
• NSC36571
• SCHEMBL1952146
• Lanosta-8, (3.beta.,13.alpha.,14.beta.,17.alpha.)-
• 3a,6,6,9a,11a-pentamethyl-1-(6-methylhept-5-en-2-yl)-1H,2H,3H,3aH,4H,5H,5aH,6H,7H,8H,9H,9aH,10H,11H,11aH-cyclopenta[a]phenanthren-7-ol
• DTXSID40859110
• E87096
• DA-78490

• Inchi： 1S/C30H50O/c1-20(2)10-9-11-21(3)22-14-18-30(8)24-12-13-25-27(4,5)26(31)16-17-28(25,6)23(24)15-19-29(22,30)7/h10,21-22,25-26,31H,9,11-19H2,1-8H3/t21-,22-,25-,26-,28+,29-,30+/m0/s1
• InChI Key： CAHGCLMLTWQZNJ-HGKXYCPESA-N
• SMILES： O[C@H]1CC[C@]2(C)C3CC[C@@]4(C)[C@H]([C@@H](C)CC/C=C(\C)/C)CC[C@]4(C)C=3CC[C@H]2C1(C)C

Computed Properties

• Exact Mass: 426.386
• Monoisotopic Mass: 426.386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.7
• XLogP3: 8.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Powder
• Density: 0.98
• Melting Point: 133-134.5°C
• Boiling Point: 498.9°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.53
• Solubility: 4.105e-006 mg/L @ 25 °C (est)
• PSA: 20.23000
• LogP: 8.47910

Tirucallol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Tirucallol

Tirucallol (CAS No. 514-46-5): An Overview of Its Chemical Properties, Biological Activities, and Potential Applications

Tirucallol (CAS No. 514-46-5) is a naturally occurring triterpenoid compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of Tirucallol's chemical properties, biological activities, and its role in various research areas.

Chemical Structure and Properties

Tirucallol is a triterpenoid with the molecular formula C30H50O. It belongs to the class of triterpenes known as tirucallane triterpenoids. The compound is characterized by its complex polycyclic structure, which includes a central tirucallane skeleton with multiple double bonds and a hydroxyl group. The molecular weight of Tirucallol is approximately 426.71 g/mol. It is typically found in various plant species, particularly in the family Euphorbiaceae, such as the tree Euphorbia tirucalli.

The chemical structure of Tirucallol contributes to its stability and reactivity. It is insoluble in water but soluble in organic solvents such as ethanol, methanol, and chloroform. This solubility profile makes it suitable for various laboratory and industrial applications.

Biological Activities

Tirucallol has been extensively studied for its diverse biological activities, which include anti-inflammatory, anti-cancer, and anti-microbial properties. Recent research has shed light on the mechanisms underlying these activities.

Anti-Inflammatory Activity: Studies have shown that Tirucallol exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also suppresses the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that Tirucallol could be a promising candidate for the development of anti-inflammatory drugs.

Anti-Cancer Activity: Research on Tirucallol's anti-cancer properties has revealed its ability to induce apoptosis (programmed cell death) in various cancer cell lines. For instance, a study published in the journal Cancer Letters demonstrated that Tirucallol significantly reduced the viability of human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. Additionally, Tirucallol has been shown to inhibit angiogenesis, a process crucial for tumor growth and metastasis.

Anti-Microbial Activity: Tirucallol has exhibited strong anti-microbial activity against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Natural Products reported that Tirucallol effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), making it a potential lead compound for developing new antibiotics.

Potential Applications

The diverse biological activities of Tirucallol have led to its exploration in various therapeutic applications. In the field of dermatology, Tirucallol has been investigated for its potential use in treating inflammatory skin conditions such as psoriasis and eczema. Its anti-inflammatory properties make it an attractive candidate for topical formulations.

In oncology, Tirucallol's anti-cancer activity has prompted researchers to evaluate its efficacy in combination with existing chemotherapy drugs. Preclinical studies have shown that Tirucallol can enhance the cytotoxic effects of conventional chemotherapeutic agents while reducing their side effects.

In addition to its therapeutic applications, Tirucallol has also been explored for its potential use in agricultural settings as a natural pesticide due to its anti-microbial properties.

Current Research Trends

The ongoing research on Tirucallol continues to uncover new insights into its mechanisms of action and potential applications. Recent studies have focused on optimizing the extraction methods from natural sources to improve yield and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being employed to ensure accurate quantification and characterization of Tirucallol.

In parallel, efforts are being made to synthesize analogs of Tirucallol with enhanced biological activities or improved pharmacokinetic properties. These synthetic derivatives are being evaluated for their potential as lead compounds in drug discovery programs.

Conclusion

Tirucallol (CAS No. 514-46-5) is a multifaceted triterpenoid with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an intriguing compound for further investigation. As research progresses, it is likely that new applications for Tirucallol will emerge, contributing to advancements in medicine, agriculture, and other industries.